Cas no 2389048-50-2 ((R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate)
(R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate Chemical and Physical Properties
Names and Identifiers
-
- (R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate
-
- Inchi: 1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-24-26-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-27-25-22-19-17-15-13-11-9-7-2/h16,18,40H,6-15,17,19-39H2,1-5H3/b18-16-/t40-/m1/s1
- InChI Key: WPAONTMCEBPEAF-KWNHIAGJSA-N
- SMILES: [C@@H](COC(=O)CCCCCCCCC/C=C\CCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC
(R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O561020-1mg |
(R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate |
2389048-50-2 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | O561020-10mg |
(R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate |
2389048-50-2 | 10mg |
$1499.00 | 2023-05-17 |
(R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on (R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate
Introduction to (R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate (CAS No. 2389048-50-2)
Compound with the chemical identifier CAS No. 2389048-50-2 and the product name (R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its complex structure, has garnered attention due to its potential applications in various biological and medical contexts. The intricate molecular architecture of this compound, featuring a phosphate backbone and multiple functional groups, positions it as a versatile tool for researchers exploring novel therapeutic strategies.
The< strong>(R,Z)-configuration of the compound is particularly noteworthy, as it influences the stereochemical properties and interactions with biological targets. The presence of octadec-11-enoyloxy and palmitoyloxy side chains contributes to the compound's amphiphilic nature, making it suitable for applications in membrane biology and drug delivery systems. These features are critical in understanding its behavior within cellular environments and its potential efficacy in modulating biological pathways.
In recent years, there has been a growing interest in the development of lipid-based pharmaceuticals due to their favorable pharmacokinetic properties. The< strong>phosphate moiety in this compound not only enhances its solubility but also allows for interactions with various biological molecules, including enzymes and receptors. This dual functionality makes it an attractive candidate for use in drug design and formulation.
Current research in the field of biomedical chemistry has highlighted the importance of< strong>structural diversity in developing effective therapeutics. The< strong>(R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate exemplifies this principle by combining multiple functional groups into a single molecule. This approach has led to promising results in preclinical studies, where the compound has demonstrated potential in modulating inflammatory responses and enhancing cellular signaling pathways.
The< strong>trimethylammonio group incorporated into the molecule imparts a positive charge, which can be exploited for targeted drug delivery systems. This feature is particularly relevant in developing treatments for neurological disorders, where precise targeting of therapeutic agents is essential. Additionally, the< strong/octadec-11-enoyloxy/palmitoyloxy chains contribute to the compound's stability and bioavailability, further enhancing its potential as a pharmaceutical agent.
The synthesis of< strong>CAS No. 2389048-50-2 involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of< strong>catalysts and< strongзнаком
2389048-50-2 ((R,Z)-3-(Octadec-11-enoyloxy)-2-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)